Cas no 1175893-75-0 (1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS)-)

• Product Name: 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS)-
• CAS No: 1175893-75-0
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 5215771
• Update Time: 2025-07-01

1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS)-

• Inchi： 1S/C12H16ClNO3S/c1-2-18(16,17)14-6-5-9-7-10(12(15)8-13)3-4-11(9)14/h3-4,7,12,15H,2,5-6,8H2,1H3/t12-/m1/s1
• InChI Key： UAHIHRCYWYLCEG-GFCCVEGCSA-N
• SMILES： S(N1CCC2=CC([C@H](O)CCl)=CC=C12)(=O)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS)-

Introduction to 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1175893-75-0, identified as 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and molecular pharmacology. The unique arrangement of functional groups, including the 1-(ethylsulfonyl) moiety and the α-(chloromethyl) substituent, positions this molecule as a versatile scaffold for further chemical manipulation and biological exploration.

In recent years, the field of medicinal chemistry has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Among these, indole derivatives have emerged as a cornerstone due to their broad spectrum of biological activities. The indole core, present in 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS), is known for its role in various pharmacological contexts. Specifically, the 5-methanol group enhances solubility and bioavailability, making it an attractive feature for drug development. Moreover, the presence of the (αS) configuration suggests a specific stereochemical arrangement that could influence its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex bioactive molecules. The α-(chloromethyl) group serves as a reactive handle for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly valuable in drug discovery pipelines where iterative modifications are often required to optimize potency and selectivity. The 1-(ethylsulfonyl) moiety further contributes to the molecule's complexity, potentially influencing its metabolic stability and pharmacokinetic properties.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. The 1-(ethylsulfonyl) group in 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS) aligns with this trend, as sulfonamides are well-documented for their ability to modulate enzyme activity and receptor binding. For instance, sulfonylureas and sulfonamides have been widely used in treating diabetes and bacterial infections, respectively. The incorporation of such a moiety into an indole framework may open up new avenues for therapeutic intervention.

The stereochemistry of chiral molecules plays a pivotal role in their biological efficacy. The specific configuration denoted by (αS) in this compound suggests that it has been carefully optimized to interact with biological systems in a particular manner. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, making stereochemical control a critical consideration during drug development. The synthesis of enantiomerically pure forms like this one underscores the sophistication of modern synthetic methodologies.

The structural features of 1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS) also make it an interesting candidate for studying molecular recognition processes. Indole derivatives are known to interact with various biological targets due to their aromatic system and electron-rich nature. The presence of multiple functional groups allows for diverse interactions with enzymes and receptors, which could be exploited for therapeutic purposes. For example, modifications at the 5-methanol position could alter binding affinity or selectivity towards specific biological pathways.

In conclusion,1H-Indole-5-methanol, α-(chloromethyl)-1-(ethylsulfonyl)-2,3-dihydro-, (αS) represents a promising entity in chemical biology with potential applications spanning drug discovery and molecular pharmacology. Its unique structural attributes—comprising the indole core, the 5-methanol group,α-(chloromethyl) substituent,and 1-(ethylsulfonyl) moiety—position it as a versatile scaffold for further exploration. As research continues to uncover new therapeutic targets and mechanisms,this compound may play a significant role in shaping future pharmaceutical strategies.